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Compound of Interest

Compound Name: N-cyclooctyl-3-methylbutanamide

Cat. No.: B4026199

Get Quote

Executive Summary
N-cyclooctyl-3-methylbutanamide is a lipophilic amide derivative structurally categorized

within the valeramide family. It represents a steric expansion of the known

anticonvulsant/sedative pharmacophores Isovaleramide and N-cyclopentyl-3-

methylbutanamide (JB-318).

This technical guide provides a predictive characterization of this compound for researchers in

medicinal chemistry. Due to the limited specific literature on the cyclooctyl homolog, this

analysis synthesizes data from established homologs (Structure-Activity Relationships - SAR)

to establish protocols for its synthesis, identification, and biological profiling.

Key Classification:

Chemical Class: Secondary Fatty Amide

Primary Utility: Pharmaceutical Intermediate / CNS Depressant Research (Theoretical)

Molecular Formula:
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Molecular Weight: 211.35 g/mol

Chemical Identity & Structural Logic[1][2][3][4]
The molecule consists of a 3-methylbutanoic acid (isovaleric acid) tail amide-linked to a

cyclooctyl amine ring. The introduction of the cyclooctyl group significantly alters the

physicochemical landscape compared to its lower homologs.

Structural Comparison (Homolog Series)
Understanding the "Cycloalkyl-Isovaleramide" series is critical for predicting bioavailability.

Compound R-Group
CAS No.[1][2]
[3][4][5][6][7]

LogP (Est.) Status

Isovaleramide Hydrogen 541-46-8 0.5 - 0.9

Natural

(Valerian),

Anticonvulsant

[1]

JB-318 Cyclopentyl
1132-41-8

(Analog)
~2.1

NPS / Sedative

[2]

N-cyclohexyl... Cyclohexyl 1132-41-8 ~2.6
Chemical

Intermediate [3]

Target Molecule Cyclooctyl N/A ~3.5 - 3.8 Investigational

Note: The shift from Cyclopentyl to Cyclooctyl adds significant lipophilicity (+3 carbons), likely

enhancing Blood-Brain Barrier (BBB) penetration but potentially reducing water solubility to

negligible levels.

Predicted Physicochemical Data
Physical State: Waxy white solid or high-viscosity oil (Predicted MP: 60–85 °C).

Reasoning: While simple amides have high melting points due to H-bonding, N-alkylation

disrupts this lattice. However, the bulky cyclooctyl ring increases Van der Waals

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Isovaleramide
https://commonchemistry.cas.org/detail?cas_rn=541-46-8
https://www.scbt.com/p/3-methylbutanamide-541-46-8
https://pubchem.ncbi.nlm.nih.gov/compound/N-cyclohexyl-3-methylbutanamide
https://www.smolecule.com/products/s7778988
https://www.chemnet.com/cas/en/1132-41-8/N-cyclohexyl-3-methylbutanamide.html
https://www.tcichemicals.com/assets/cms-pdfs/128drE.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4026199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


interactions, likely keeping it solid at room temperature, unlike the smaller N-propyl

analogs.

Boiling Point: 340–360 °C (at 760 mmHg).

Solubility: Soluble in DCM, DMSO, Methanol, Ethanol. Insoluble in water.

Synthesis Protocol: Nucleophilic Acyl Substitution
The most robust route for high-purity synthesis is the reaction of isovaleryl chloride with

cyclooctylamine under basic conditions (Schotten-Baumann type).

Reagents & Stoichiometry
Precursor A: Isovaleryl Chloride (1.1 eq)

Precursor B: Cyclooctylamine (1.0 eq)

Base: Triethylamine (Et3N) or Diisopropylethylamine (DIPEA) (1.2 eq)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology
This protocol includes self-validating checkpoints to ensure reaction completion.

Setup: Purge a 250mL round-bottom flask with nitrogen. Add Cyclooctylamine (10 mmol) and

Et3N (12 mmol) to 50mL of anhydrous DCM. Cool to 0°C in an ice bath.

Addition: Add Isovaleryl Chloride (11 mmol) dropwise over 20 minutes.

Causality: The reaction is exothermic. Rapid addition generates HCl gas and heat,

potentially causing side reactions or solvent boil-off.

Reaction: Allow the mixture to warm to room temperature and stir for 3 hours.

Validation Point (TLC): Spot the reaction mixture against the starting amine (ninhydrin

stain). The amine spot should disappear, and a less polar amide spot (UV active or iodine

stain) should appear.
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Workup:

Wash organic layer with 1M HCl (2 x 30mL) to remove unreacted amine.

Wash with Saturated NaHCO3 (2 x 30mL) to remove unreacted acid chloride/acid.

Wash with Brine (1 x 30mL).

Isolation: Dry over anhydrous

, filter, and concentrate under reduced pressure.

Purification: Recrystallization from Hexane/EtOAc (if solid) or Flash Column Chromatography

(Hexane:EtOAc gradient).

Synthesis Workflow Diagram

Reagents:
Cyclooctylamine + Isovaleryl Cl

Reaction:
DCM, Et3N, 0°C -> RT, 3h

Nucleophilic Attack Validation:
TLC (Ninhydrin)

Monitor
Workup:

1. HCl (Remove Amine)
2. NaHCO3 (Remove Acid)

Complete Target:
N-cyclooctyl-3-methylbutanamide

Dry & Evaporate

Click to download full resolution via product page

Figure 1: Synthetic pathway utilizing acid chloride coupling with acid/base wash purification

steps.

Biological & Pharmacological Analysis (SAR)[10]
Disclaimer: The following is based on Structure-Activity Relationship (SAR) extrapolation from

validated homologs (Isovaleramide and JB-318). This compound is not clinically approved.

Mechanism of Action (Hypothetical)
The parent compound, Isovaleramide, acts as a mild positive allosteric modulator of the GABA-

A receptor and inhibits Alcohol Dehydrogenase (ADH) [4].

Receptor Interaction: The amide moiety acts as the pharmacophore. The lipophilic tail

facilitates membrane insertion.
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Cyclooctyl Impact: The large hydrophobic ring likely increases affinity for the benzodiazepine

binding site or the transmembrane domain of the GABA receptor, potentially increasing

potency compared to the parent isovaleramide, similar to how N-substitution affects potency

in other sedatives.

Pharmacokinetics: The Lipophilicity Trap
The shift to a cyclooctyl ring pushes the LogP to ~3.8.

Absorption: Rapid passive diffusion across the gut wall and Blood-Brain Barrier.

Distribution: High volume of distribution (

). The compound will likely sequester in adipose tissue, leading to a "depot effect"—a rapid
onset but potentially prolonged elimination half-life.

Metabolism: Likely hydroxylation of the cyclooctyl ring by CYP450 enzymes, followed by

glucuronidation.

SAR Logic Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4026199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isovaleramide
(Parent)

JB-318
(Cyclopentyl Analog)

Add Ring

GABA-A Modulation
(Sedative/Anxiolytic)

N-Cyclooctyl
(Target)

Expand Ring (+3C)

Enhanced Potency

Predicted Activity

Increased Lipophilicity
(High BBB Permeability)

LogP ~3.8

Steric Bulk
(Potential Receptor Mismatch)

Risk of lower efficacy
due to steric clash

Click to download full resolution via product page

Figure 2: Structure-Activity Relationship showing the progression from parent amide to the

cyclooctyl derivative.

Analytical Characterization
To confirm the identity of the synthesized N-cyclooctyl-3-methylbutanamide, the following

spectral signatures are expected.

Proton NMR ( -NMR, 400 MHz, )
5.4-5.8 ppm (Broad s, 1H): Amide N-H proton.

3.9-4.1 ppm (m, 1H): Methine proton of the cyclooctyl ring (adjacent to Nitrogen).

2.0-2.1 ppm (d, 2H): Alpha-protons of the isovaleric tail (

).
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1.9-2.0 ppm (m, 1H): Beta-methine of the isovaleric tail.

1.4-1.7 ppm (m, ~14H): Cyclooctyl ring methylene protons.

0.95 ppm (d, 6H): Terminal methyl groups of the isopropyl tail.

Mass Spectrometry (GC-MS)
Molecular Ion (

): 211 m/z.

Base Peak: Likely m/z 85 (Isovaleryl cation

) or m/z 126 (Cyclooctyl-amine fragment) depending on ionization energy.

Safety & Handling
While specific toxicological data is absent, handle as a Potent CNS Depressant.

Hazard Class: Irritant (Skin/Eye). Potential Sedative.[1][5][8]

PPE: Nitrile gloves, safety goggles, fume hood (synthesis involves acid chlorides).

Storage: Store at -20°C to prevent slow hydrolysis or oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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